Methyl 2-((trimethylsilyl)ethynyl)benzoate
Overview
Description
Methyl 2-((trimethylsilyl)ethynyl)benzoate is an organic compound with the molecular formula C13H16O2Si . It has a molecular weight of 232.35 . The compound is known for its purity, which is approximately 95% .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H16O2Si/c1-15-13(14)12-8-6-5-7-11(12)9-10-16(2,3)4/h5-8H,1-4H3 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical and Chemical Properties Analysis
This compound has a molecular weight of 232.35 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the searched resources .Scientific Research Applications
Synthesis of Arylcarboranes as Precursors for Oligomers : Methyl 2-((trimethylsilyl)ethynyl)benzoate was used as a starting material for synthesizing new arylcarboranes. These compounds are precursors for creating bis-carborane and other complex molecules with potential applications in material science and chemistry (Förster et al., 1999).
Cyclization Reactions to Synthesize Indenes and Benzosiloles : In a study, the cyclization of o-[2-(trimethylsilyl)ethynyl]benzyl methyl ethers using diisobutylaluminum hydride led to the formation of 2-(trimethylsilyl)indenes. This method provides a straightforward way to construct benzosiloles from organosilanes, indicating potential applications in organic synthesis and material science (Kinoshita et al., 2016).
Liquid Crystalline Properties of Trimethylsilylacetylene Benzoate Derivatives : This research focused on synthesizing novel terminal trimethylsilylacetylene benzoate derivatives and investigating their liquid crystalline properties. The compounds were found to exhibit SmA/SmC phases with wide thermal ranges, suggesting applications in the field of liquid crystal technology (Srinivasa & Hariprasad, 2014).
Heteroannular Cyclization in Organic Chemistry : In a study, methyl 4-(((1′-(trimethylsilyl)ethynyl)ferrocenyl)ethynyl)benzoate underwent heteroannular cyclization under basic desilylation conditions, producing a unique ferrocenophane compound. This indicates potential applications in the synthesis of complex organic molecules (Wu et al., 2011).
Copolymerization in Material Science : this compound was involved in the synthesis of cross-conjugated polymers via ruthenium-catalyzed copolymerization. This showcases its utility in the development of new polymeric materials (Londergan et al., 1998).
Synthesis of Novel Aromatic Alkynyl Silanes : This study reported the synthesis and characterization of new rod-shaped substituted benzoates with the 4-(2-trimethylsilyl)ethynyl group. The compounds showed potential for liquid crystal property, indicating their relevance in advanced material applications (Srinivasa & Hariprasad, 2014).
Properties
IUPAC Name |
methyl 2-(2-trimethylsilylethynyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2Si/c1-15-13(14)12-8-6-5-7-11(12)9-10-16(2,3)4/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJKMOADDOGZYQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C#C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80453499 | |
Record name | methyl 2-((trimethylsilyl)ethynyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
107793-07-7 | |
Record name | methyl 2-((trimethylsilyl)ethynyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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